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Compound of Interest

Compound Name:
4-(Chloromethyl)-2H-1-

benzopyran-2-one

Cat. No.: B12120241

Get Quote

Executive Summary
Compound: 4-(Chloromethyl)-2H-1-benzopyran-2-one CAS: 17693-19-1 Molecular Formula:

C₁₀H₇ClO₂ Molecular Weight: 194.61 g/mol

4-(Chloromethyl)coumarin is a critical electrophilic synthon used in the synthesis of

anticoagulant, antimicrobial, and anticancer agents. Its reactivity lies in the allylic/benzylic

chloride at the C-4 position, which serves as a pivot point for nucleophilic substitution. Accurate

interpretation of its NMR spectrum is essential to distinguish it from unreacted starting materials

(phenols/ketoesters) and hydrolyzed byproducts (4-hydroxymethyl derivatives).

Synthesis & Experimental Protocol
To ensure the spectral data context is clear, the standard synthesis method (Pechmann

Condensation) is outlined below. This protocol generates the specific impurity profile relevant to

spectral analysis.

Protocol: Acid-Catalyzed Pechmann Condensation[1]
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Reactants: Equimolar mixture of Phenol (94.11 g/mol ) and Ethyl 4-chloroacetoacetate

(164.6 g/mol ).

Catalyst: Concentrated Sulfuric Acid (H₂SO₄) or solid acid catalysts (e.g., Amberlyst-15,

Sulfamic acid).

Procedure:

Cool the phenol/ester mixture to 0–5 °C.

Add acid catalyst dropwise to control exotherm.

Stir at room temperature for 2–4 hours (or reflux if using solid acids).

Pour reaction mixture into crushed ice/water.

Filter the resulting precipitate.

Purification: Recrystallization from Ethanol/Water (EtOH:H₂O).

NMR Sample Prep: Dissolve ~10 mg of dried solid in 0.6 mL DMSO-d₆ (preferred for

solubility) or CDCl₃.

Synthesis Workflow Diagram
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Figure 1: Step-by-step workflow for the Pechmann condensation synthesis of the target

compound.

1H NMR Spectral Analysis
The proton NMR spectrum of 4-(chloromethyl)coumarin is distinct due to the deshielding effect

of the chlorine atom on the methyl group and the anisotropic effects of the coumarin ring

system.
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Solvent: DMSO-d₆ (Recommended due to solubility); values in CDCl₃ are typically 0.1–0.2 ppm

lower. Frequency: 400 MHz / 500 MHz

Quantitative Data Table: ¹H NMR
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Position δ (ppm) Multiplicity Integral J (Hz)
Assignment
Logic

H-5 7.70 – 7.85 Doublet (d) 1H J ≈ 8.0

Deshielded:

Peri-proximity

to the C-4

substituent

(chloromethyl

) and

carbonyl

anisotropy

causes this

aromatic

proton to

appear most

downfield.

H-7 7.60 – 7.68 Triplet (td) 1H J ≈ 7.8, 1.5

Resonance:

Para to the

ether oxygen;

typically

overlaps with

H-5 or H-8

depending on

concentration

.

H-8 7.40 – 7.50 Doublet (d) 1H J ≈ 8.0

Shielded:

Ortho to the

ring oxygen

(electron-

donating),

appearing

upfield

relative to H-

5.

H-6 7.30 – 7.40 Triplet (t) 1H J ≈ 7.5 Meta:

Standard
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aromatic

meta-proton

chemical

shift.

H-3 6.40 – 6.60 Singlet (s) 1H -

Diagnostic

Olefin: The

C-3 vinylic

proton. It is

deshielded

compared to

4-

methylcouma

rin (~6.2

ppm) due to

the inductive

effect of the

Cl group.

CH₂-Cl 4.90 – 5.00 Singlet (s) 2H -

Diagnostic

Aliphatic:

Sharp singlet.

Significantly

downfield

from a methyl

group (~2.4

ppm) due to

the

electronegati

ve Chlorine

and allylic

positioning.

Key Mechanistic Insights
The "Peri-Effect" (H-5): The proton at position 5 is spatially close to the chloromethyl group

at position 4. This steric and electronic interaction (Van der Waals deshielding) consistently

pushes H-5 to the highest frequency in the aromatic region.
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H-3 Singlet: This signal is crucial for confirming the cyclization. If the ring has not closed

(open coumaric acid derivative), this sharp singlet will be absent or shifted significantly.

Impurity Flags:

Ethyl 4-chloroacetoacetate: Look for a triplet/quartet (ethyl group) at 1.2/4.2 ppm.

Ethanol (Recrystallization solvent): Triplet at 1.06 ppm, Quartet at 3.44 ppm (in DMSO).

13C NMR Spectral Analysis
The Carbon-13 spectrum provides confirmation of the skeleton, particularly distinguishing the

carbonyl and the chloromethyl carbon.

Solvent: DMSO-d₆ Reference: DMSO septet at 39.5 ppm.

Quantitative Data Table: ¹³C NMR
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Position δ (ppm) Carbon Type Assignment Logic

C-2 160.0 – 161.5 C=O (Quaternary)

Lactone carbonyl.

Most deshielded

signal.

C-8a 153.0 – 154.5 Cq-O (Quaternary)

Aromatic carbon

attached to the ring

oxygen.

C-4 150.0 – 152.0 Cq (Quaternary)

Beta-carbon of the

enone system,

substituted with

CH₂Cl.

C-7 132.0 – 133.0 CH (Aromatic)
Para to the ring

oxygen.

C-5 125.0 – 127.0 CH (Aromatic) Peri-position carbon.

C-6 124.0 – 125.0 CH (Aromatic) Meta to ring oxygen.

C-4a 116.0 – 118.0 Cq (Quaternary) Ring junction carbon.

C-8 115.0 – 117.0 CH (Aromatic)
Ortho to ring oxygen

(shielded).

C-3 113.0 – 116.0 CH (Olefinic)

Alpha-carbon of the

enone. High field for

an alkene due to

conjugation.

CH₂-Cl 41.0 – 43.0 CH₂ (Aliphatic)

Diagnostic: Distinctive

aliphatic signal.

Confirms the

presence of the

chloromethyl group.

Structural Validation Logic
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To guarantee scientific integrity in your analysis, follow this logical workflow to confirm the

structure and rule out common synthesis failures.

Spectral Logic Flowchart
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Figure 2: Logical decision tree for validating the NMR spectrum of 4-(chloromethyl)coumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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